Cas no 86711-87-7 (Butanoic acid, 2-bromo-, dodecyl ester)

• Product Name: Butanoic acid, 2-bromo-, dodecyl ester
• CAS No: 86711-87-7
• MF: C₁₆H₃₁BrO₂
• MW: 335.320144891739
• CID: 660831
• PubChem ID: 527507
• Update Time: 2025-04-19

Butanoic acid, 2-bromo-, dodecyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-bromo-, dodecyl ester
• dodecyl 2-bromobutanoate
• NXCHIIAWZIHPAX-UHFFFAOYSA-N
• SCHEMBL21811415
• 86711-87-7
• DTXSID70335816

• Inchi： 1S/C16H31BrO2/c1-3-5-6-7-8-9-10-11-12-13-14-19-16(18)15(17)4-2/h15H,3-14H2,1-2H3
• InChI Key： NXCHIIAWZIHPAX-UHFFFAOYSA-N
• SMILES： BrC(CC)C(=O)OCCCCCCCCCCCC

Computed Properties

• Exact Mass: 334.15074g/mol
• Monoisotopic Mass: 334.15074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 14
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 26.3Ų